![molecular formula C19H18BrNO3 B214559 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214559.png)
3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in several fields. This compound belongs to the class of indolin-2-one derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is not fully understood, and further research is needed to elucidate its mode of action. However, studies have suggested that this compound may act by inhibiting the activity of enzymes involved in cell proliferation and survival, such as topoisomerase II and PI3K/Akt signaling pathway. Additionally, this compound may induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the proliferation of cancer cells, induces cell cycle arrest, and activates apoptosis. In vivo studies have shown that this compound reduces tumor growth in animal models of cancer. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments include its high potency and selectivity towards cancer cells, its ability to induce apoptosis in cancer cells, and its potential use as a scaffold for designing new compounds with improved pharmacological properties. However, the limitations of using this compound in lab experiments include its low solubility in aqueous solutions, its potential toxicity towards normal cells, and the need for further research to elucidate its mechanism of action.
Future Directions
The future directions for research on 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one include:
1. Elucidating the mechanism of action of this compound to better understand its pharmacological properties.
2. Synthesizing new derivatives of this compound with improved solubility, potency, and selectivity towards cancer cells.
3. Studying the potential use of this compound in combination with other anticancer agents to enhance its efficacy.
4. Investigating the neuroprotective effects of this compound in animal models of neurodegenerative diseases.
5. Exploring the use of this compound as a building block for synthesizing functional materials with applications in sensing and imaging.
In conclusion, this compound is a chemical compound with potential applications in several fields, including medicinal chemistry, drug discovery, and material science. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully elucidate the pharmacological properties of this compound and to develop new derivatives with improved efficacy and selectivity towards cancer cells.
Synthesis Methods
The synthesis of 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction of 3-bromoacetophenone with 3-hydroxy-1-propylindolin-2-one in the presence of a base and a catalyst. The reaction proceeds through the formation of an enamine intermediate, which undergoes cyclization to yield the final product. The synthesis of this compound has been reported in several research articles, and various modifications have been made to improve the yield and purity of the product.
Scientific Research Applications
3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in several fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies reporting its ability to induce apoptosis in cancer cells. Additionally, this compound has been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In drug discovery, this compound has been used as a scaffold for designing new compounds with improved pharmacological properties. In material science, this compound has been used as a building block for synthesizing functional materials, such as fluorescent dyes and sensors.
properties
Molecular Formula |
C19H18BrNO3 |
---|---|
Molecular Weight |
388.3 g/mol |
IUPAC Name |
3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one |
InChI |
InChI=1S/C19H18BrNO3/c1-2-10-21-16-9-4-3-8-15(16)19(24,18(21)23)12-17(22)13-6-5-7-14(20)11-13/h3-9,11,24H,2,10,12H2,1H3 |
InChI Key |
OQWPNRIBMYBODP-UHFFFAOYSA-N |
SMILES |
CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=CC=C3)Br)O |
Canonical SMILES |
CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=CC=C3)Br)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.